Cas no 274255-98-0 (2-Chloro-3,5-bis(trifluoromethyl)benzamide)

• Product Name: 2-Chloro-3,5-bis(trifluoromethyl)benzamide
• CAS No: 274255-98-0
• MF: C₉H₄ClF₆NO
• MW: 291.577582359314
• CID: 4960095
• Update Time: 2025-10-30

2-Chloro-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-chlorobenzamide
• 2-Chloro-3,5-bis(trifluoromethyl)benzamide

• Inchi： 1S/C9H4ClF6NO/c10-6-4(7(17)18)1-3(8(11,12)13)2-5(6)9(14,15)16/h1-2H,(H2,17,18)
• InChI Key： JAQLMMOIJQUPSO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1

Additional information on 2-Chloro-3,5-bis(trifluoromethyl)benzamide

2-Chloro-3,5-bis(trifluoromethyl)benzamide: A Comprehensive Overview

The compound with CAS No. 274255-98-0, commonly referred to as 2-Chloro-3,5-bis(trifluoromethyl)benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with chlorine and trifluoromethyl groups at specific positions. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable material for various applications.

Recent studies have highlighted the importance of 2-Chloro-3,5-bis(trifluoromethyl)benzamide in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing high-performance polymers and as an intermediate in the production of pharmaceutical compounds. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution and amidation, has further enhanced its utility in organic synthesis.

The synthesis of 2-Chloro-3,5-bis(trifluoromethyl)benzamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the trifluoromethyl groups at positions 3 and 5 is achieved through electrophilic substitution reactions, while the chlorine atom at position 2 is introduced via a separate substitution step. The final step involves the conversion of the carboxylic acid group into an amide using standard amidation techniques.

One of the most intriguing aspects of this compound is its reactivity under different reaction conditions. For instance, studies have shown that 2-Chloro-3,5-bis(trifluoromethyl)benzamide exhibits high thermal stability, making it suitable for applications that require exposure to elevated temperatures. Additionally, its electronic properties have been extensively studied using computational methods, providing insights into its potential as a semiconductor material or an electron transport layer in optoelectronic devices.

The environmental impact of 2-Chloro-3,5-bis(trifluoromethyl)benzamide has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound is not inherently toxic under normal handling conditions, but further studies are required to fully understand its environmental fate.

In conclusion, 2-Chloro-3,5-bis(trifluoromethyl)benzamide (CAS No. 274255-98-0) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative materials and technologies.